Cas no 2580113-63-7 (rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide)

• Product Name: rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide
• CAS No: 2580113-63-7
• MF: C₆H₁₁F₂NO₂S
• MW: 199.218847513199
• CID: 6071029
• PubChem ID: 165886496
• Update Time: 2025-10-31

rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580113-63-7
• EN300-27734002
• rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide

• Inchi： 1S/C6H11F2NO2S/c1-6(7,8)5-2-4(5)3-12(9,10)11/h4-5H,2-3H2,1H3,(H2,9,10,11)/t4-,5+/m0/s1
• InChI Key： IMVNOAXJDYHLMG-CRCLSJGQSA-N
• SMILES： S(C[C@@H]1C[C@H]1C(C)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 199.04785609g/mol
• Monoisotopic Mass: 199.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.5Ų

Additional information on rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide

Comprehensive Overview of rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide (CAS No. 2580113-63-7)

The compound rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide (CAS No. 2580113-63-7) is a cyclopropyl-based sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoroethyl group and cyclopropyl ring, contribute to its distinct physicochemical properties and biological activity. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as evidenced by the growing number of FDA-approved drugs containing fluorine atoms. This compound's difluoroethyl moiety aligns with current trends in precision medicine and targeted therapy, making it a subject of intense study in academic and industrial laboratories.

The stereochemistry of rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide is particularly noteworthy. The (1R,2R) configuration of the cyclopropyl ring may influence its binding affinity to biological targets, a topic frequently searched by chemists investigating structure-activity relationships (SAR). Many researchers are exploring how such chiral centers affect drug efficacy and safety, reflecting the pharmaceutical industry's focus on enantioselective synthesis and chiral drugs.

From a synthetic chemistry perspective, the preparation of rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide presents interesting challenges that align with current interests in green chemistry and atom economy. The construction of its strained cyclopropyl ring requires careful optimization, while the introduction of the sulfonamide group demands selective reaction conditions. These aspects make it a valuable case study for discussions on sustainable synthesis and process chemistry optimization.

Analytical characterization of rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide involves advanced techniques that are currently trending in chemical research. Nuclear magnetic resonance (NMR) studies, particularly 19F NMR, are crucial for verifying its structure, while mass spectrometry helps confirm its molecular weight. These analytical methods are frequently searched topics as the pharmaceutical industry adopts more sophisticated quality control measures and analytical method validation protocols.

The potential biological activities of rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide are generating considerable interest. Sulfonamide-containing compounds have demonstrated diverse pharmacological effects, from antimicrobial to anticancer properties. While specific data on this compound may be limited, the broader context of sulfonamide drugs and their mechanisms of action is a hot topic in medicinal chemistry circles, particularly regarding drug repurposing and polypharmacology approaches.

In the context of intellectual property, compounds like rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide are often protected by patents, reflecting the competitive landscape of pharmaceutical innovation. Researchers frequently search for information about chemical patents and composition of matter claims, making this aspect relevant to professionals in drug development and legal specialists in the chemical industry.

The stability and formulation considerations for rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide are also important research areas. With increasing focus on drug delivery systems and formulation science, understanding how structural features like the cyclopropyl ring and sulfonamide group affect solubility and stability is crucial. These topics align with current industry priorities in developing bioavailable and patient-friendly dosage forms.

Environmental and safety aspects of rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide are increasingly important in chemical research. While not classified as hazardous, proper handling of all research chemicals remains essential. The scientific community's growing emphasis on laboratory safety and responsible research makes these considerations relevant to discussions about this compound.

Looking forward, rac-[(1R,2R)-2-(1,1-difluoroethyl)cyclopropyl]methanesulfonamide represents an interesting example of modern medicinal chemistry principles in action. Its study contributes to broader conversations about rational drug design, molecular optimization, and the development of novel therapeutic agents. As research continues, this compound may yield valuable insights for the next generation of pharmaceutical innovations.